Cas no 1443306-08-8 (3-BROMO-4-METHOXY-2-METHYL-1,1-BIPHENYL)

• Product Name: 3-BROMO-4-METHOXY-2-METHYL-1,1-BIPHENYL
• CAS No: 1443306-08-8
• MF: C₁₄H₁₃BrO
• MW: 277.156423330307
• MDL: MFCD07775603
• CID: 5150813
• Update Time: 2026-03-03

3-BROMO-4-METHOXY-2-METHYL-1,1-BIPHENYL Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-4-METHOXY-2-METHYL-1,1-BIPHENYL

• MDL： MFCD07775603
• Inchi： 1S/C14H13BrO/c1-10-8-13(16-2)6-7-14(10)11-4-3-5-12(15)9-11/h3-9H,1-2H3
• InChI Key： MLFRENAODHLJKX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(Br)=C2)=CC=C(OC)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 3-BROMO-4-METHOXY-2-METHYL-1,1-BIPHENYL

Chemical Profile of 3-BROMO-4-METHOXY-2-METHYL-1,1-BIPHENYL (CAS No. 1443306-08-8)

3-BROMO-4-METHOXY-2-METHYL-1,1-BIPHENYL, identified by the CAS number 1443306-08-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials chemistry due to its unique structural properties and potential applications. This biphenylenic derivative features a bromine substituent at the third position and a methoxy group at the fourth position, alongside a methyl group at the second position, which together contribute to its distinct chemical behavior and reactivity.

The molecular structure of 3-BROMO-4-METHOXY-2-METHYL-1,1-BIPHENYL consists of two benzene rings joined at the para positions, with functional groups strategically placed to enhance its utility in synthetic chemistry. The presence of the bromine atom makes it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. These reactions are particularly relevant in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

The methoxy group at the fourth position introduces polarity and hydrophilicity to the molecule, influencing its solubility and interaction with biological systems. This feature has been explored in recent studies for its role in modulating the pharmacokinetic properties of drug candidates. Additionally, the methyl group at the second position contributes to steric hindrance, which can be engineered to control molecular recognition and binding affinity in drug design.

Recent research has highlighted the potential of 3-BROMO-4-METHOXY-2-METHYL-1,1-BIPHENYL as a building block in the development of organic electronic materials. Its rigid biphenylenic core serves as an excellent platform for designing π-conjugated systems, which are crucial for applications in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic cells. The bromine substituent allows for further functionalization via metal-catalyzed reactions, enabling the creation of tailored materials with specific optoelectronic properties.

In the realm of medicinal chemistry, 3-BROMO-4-METHOXY-2-METHYL-1,1-BIPHENYL has been investigated for its potential as a scaffold in antitumor and anti-inflammatory drug discovery. Computational modeling studies have suggested that this compound can interact with biological targets such as kinases and transcription factors due to its planar structure and electron-rich aromatic system. The methoxy group has been shown to enhance binding affinity through hydrogen bonding interactions, while the bromine atom provides a handle for further derivatization to optimize pharmacological activity.

The synthesis of 3-BROMO-4-METHOXY-2-METHYL-1,1-BIPHENYL typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation reactions followed by selective methylation and demethylation steps to achieve the desired substitution pattern. Advances in catalytic methods have improved the efficiency and selectivity of these processes, making it more feasible to produce high-purity samples for research applications.

Industrial-scale production of 3-BROMO-4-METHOXY-2-METHYL-1,1-BIPHENYL requires careful optimization to balance cost-effectiveness with environmental considerations. Green chemistry principles have been increasingly applied to develop sustainable synthetic protocols that minimize waste generation and hazardous byproducts. For instance, solvent-free reactions and catalytic systems based on earth-abundant metals have been explored as alternatives to traditional methods.

The applications of 3-BROMO-4-METHOXY-2-METHYL-1,1-BIPHENYL extend beyond pharmaceuticals and materials science. In agrochemical research, this compound has been tested as a precursor for novel pesticides due to its ability to undergo further functionalization into bioactive molecules. Its structural motifs have also inspired investigations in polymer science, where biphenylenic derivatives are being used to develop high-performance polymers with enhanced thermal stability and mechanical strength.

Future directions in the study of 3-BROMO-4-METHOXY-2-METHYL-1,1-BIPHENYL may focus on exploring its role in medicinal chemistry through structure-based drug design. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how this compound interacts with biological targets at an atomic level. This knowledge could accelerate the discovery of new therapeutic agents with improved efficacy and reduced side effects.

Additionally, advancements in nanotechnology have opened new avenues for utilizing 3-BROMO-4-METHOXY-2-METHYL-1,1-BIPHENYL in nanomaterial fabrication. Its ability to self-assemble into ordered structures makes it a promising candidate for constructing supramolecular frameworks with tailored properties. These frameworks could find applications in drug delivery systems, where precise control over molecular architecture is essential for achieving targeted therapy.

In conclusion,3-BROMO-4-METHOXY-2-METHLY 11 BIPHENYIL(CAS No,1443306 08 8) is a versatile compound with broad utility across multiple scientific disciplines。 Its unique structural features make it an invaluable tool for synthetic chemists，pharmaceutical researchers，and materials scientists alike。 As our understanding of its chemical behavior continues to evolve，we can expect further innovative applications to emerge，driving progress in both academic research and industrial development。